Cas no 2138125-44-5 (1-(2-Tert-butyl-5-hydroxycyclohexyl)-3-ethylimidazolidin-2-one)

• Product Name: 1-(2-Tert-butyl-5-hydroxycyclohexyl)-3-ethylimidazolidin-2-one
• CAS No: 2138125-44-5
• MF: C₁₅H₂₈N₂O₂
• MW: 268.395024299622
• CID: 6101976
• PubChem ID: 165788379
• Update Time: 2025-10-30

1-(2-Tert-butyl-5-hydroxycyclohexyl)-3-ethylimidazolidin-2-one Chemical and Physical Properties

Names and Identifiers

• EN300-1160511
• 2138125-44-5
• 1-(2-tert-butyl-5-hydroxycyclohexyl)-3-ethylimidazolidin-2-one
• 1-(2-Tert-butyl-5-hydroxycyclohexyl)-3-ethylimidazolidin-2-one

• Inchi： 1S/C15H28N2O2/c1-5-16-8-9-17(14(16)19)13-10-11(18)6-7-12(13)15(2,3)4/h11-13,18H,5-10H2,1-4H3
• InChI Key： YELLQTHSHZQPHY-UHFFFAOYSA-N
• SMILES： OC1CCC(C(C)(C)C)C(C1)N1C(N(CC)CC1)=O

Computed Properties

• Exact Mass: 268.215078140g/mol
• Monoisotopic Mass: 268.215078140g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 338
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 43.8Ų

Additional information on 1-(2-Tert-butyl-5-hydroxycyclohexyl)-3-ethylimidazolidin-2-one

Comprehensive Analysis of 1-(2-Tert-butyl-5-hydroxycyclohexyl)-3-ethylimidazolidin-2-one (CAS No. 2138125-44-5): Properties, Applications, and Industry Trends

The compound 1-(2-Tert-butyl-5-hydroxycyclohexyl)-3-ethylimidazolidin-2-one (CAS No. 2138125-44-5) has garnered significant attention in recent years due to its unique chemical structure and potential applications in pharmaceuticals, agrochemicals, and specialty materials. With the increasing demand for novel bioactive molecules, researchers and industry professionals are actively exploring its synthesis, properties, and functional roles. This article delves into the scientific and industrial relevance of this compound, addressing common queries such as "What are the key applications of imidazolidinone derivatives?" and "How does the tert-butyl group influence molecular stability?"—topics frequently searched in academic and commercial databases.

Chemically, 1-(2-Tert-butyl-5-hydroxycyclohexyl)-3-ethylimidazolidin-2-one belongs to the imidazolidinone class, characterized by a five-membered ring containing nitrogen atoms. The presence of a tert-butyl group enhances steric hindrance, potentially improving thermal and oxidative stability—a feature highly sought after in polymer additives and drug formulations. Meanwhile, the hydroxycyclohexyl moiety introduces polarity, making the compound soluble in organic solvents and water-miscible systems. Such properties align with trending research on "green chemistry" and "sustainable solvent design," as industries seek eco-friendly alternatives.

In pharmaceutical research, CAS 2138125-44-5 is investigated for its potential as a scaffold in drug discovery. The imidazolidin-2-one core is known to interact with biological targets, such as enzymes and receptors, making it a candidate for modulating metabolic pathways. Recent studies highlight its relevance in addressing "drug-resistant infections" and "chronic inflammation," two pressing global health challenges. For instance, derivatives of this compound have shown promise in preclinical trials for their anti-inflammatory properties, a topic frequently queried in medical forums.

From an industrial perspective, the compound’s stability and functional groups make it suitable for high-performance coatings and adhesives. The tert-butyl substituent, in particular, contributes to UV resistance, a critical factor in materials exposed to outdoor environments. Searches like "UV-stable additives for polymers" and "high-temperature-resistant coatings" reflect growing interest in such applications. Furthermore, its compatibility with other monomers opens doors for copolymerization, a technique widely discussed in materials science communities.

Synthetic routes to 1-(2-Tert-butyl-5-hydroxycyclohexyl)-3-ethylimidazolidin-2-one often involve multi-step reactions, including cyclohexanol derivatization and imidazolidinone ring formation. Optimizing these processes is a hot topic in organic chemistry circles, with queries such as "efficient synthesis of hydroxycyclohexyl derivatives" gaining traction. Catalytic methods and solvent-free techniques are increasingly preferred to reduce environmental impact, aligning with the principles of "green synthesis."

In conclusion, CAS 2138125-44-5 represents a versatile compound with cross-disciplinary applications. Its structural features—such as the tert-butyl group, hydroxycyclohexyl unit, and imidazolidin-2-one core—offer a balance of stability, reactivity, and functionality. As research continues to uncover its potential, this compound is poised to play a pivotal role in addressing contemporary challenges in healthcare, agriculture, and advanced materials. For those exploring "innovative heterocyclic compounds" or "specialty chemicals for industrial use," this molecule warrants closer examination.